1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

medicinal chemistry drug design pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C25H21ClN4O3
Molecular Weight 460.92
CAS No. 1251594-50-9
Cat. No. B2867151
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
CAS1251594-50-9
Molecular FormulaC25H21ClN4O3
Molecular Weight460.92
Structural Identifiers
SMILESCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl
InChIInChI=1S/C25H21ClN4O3/c1-33-22-12-10-21(11-13-22)29-25(32)23-15-30(16-27-23)14-17-2-8-20(9-3-17)28-24(31)18-4-6-19(26)7-5-18/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
InChIKeyPATOPSWJGMUEAD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

1-(4-(4-Chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide Chemical Profile


1-(4-(4-Chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS 1251594-50-9) is a fully synthetic, small-molecule imidazole-4-carboxamide derivative. Its structure incorporates a 4-chlorobenzamido-substituted benzyl group at the imidazole N1 position and a 4-methoxyphenyl substituent on the carboxamide nitrogen [1]. The compound has a molecular formula of C₂₅H₂₁ClN₄O₃, a molecular weight of 460.9 g mol⁻¹, a computed XLogP3-AA of 4.2, and a topological polar surface area (TPSA) of 85.3 Ų [1]. These physicochemical descriptors place it within the property space of orally bioavailable kinase inhibitor scaffolds, but specific biological activity data for this precise compound are not publicly available at the time of writing.

Structurally unique 4-methoxyphenyl imidazole-4-carboxamide for SAR exploration
Computed lipophilicity and polar surface area profile support permeability-limited assay selection
May support analytical reference development or negative control use (activity verification required)

Limitations of Generic Imidazole-4-carboxamide Analogs


The imidazole-4-carboxamide series is known to be exquisitely sensitive to N1-benzyl and carboxamide N-aryl modifications, with even minor substituent changes frequently causing complete loss of target binding or off-target activity shifts [1]. Consequently, generic substitution with close analogs such as the N-phenyl (CAS 1251709-75-7) or N-(o-tolyl) (CAS 1251608-67-9) variants cannot be assumed to maintain the same potency, selectivity, or physicochemical properties in a given assay system. The following quantitative evidence sections identify where specific data exist—or do not exist—to guide a scientifically defensible procurement decision.

Close N-aryl analogs (e.g., N-phenyl, N-(o-tolyl)) differ in lipophilicity and TPSA; direct substitution may shift assay performance.
Minor imidazole-4-carboxamide substituent changes frequently alter target binding or introduce off-target activity; analog interchange cannot be assumed.
No biological activity data are available for this compound; unvalidated substitution may introduce uncharacterized biological effects.

Quantitative Comparison vs. Closest Imidazole Analogs


Lipophilicity & Polar Surface Area vs. N-Phenyl and o-Tolyl Analogs

Computed physicochemical parameters differentiate the target compound from two structurally closest commercially available analogs. The target compound (XLogP3-AA = 4.2, TPSA = 85.3 Ų) [1] is more lipophilic than the N-phenyl analog (XLogP3-AA = 3.9, TPSA = 82.1 Ų) [2] but less lipophilic than the N-(o-tolyl) analog (XLogP3-AA = 4.5, TPSA = 82.1 Ų) [3]. The higher TPSA of the target compound suggests a marginally lower passive membrane permeability than either comparator.

Lipophilicity & PSA vs. Analogs
Reported
Target: XLogP3-AA 4.2, TPSA 85.3 Ų
N-phenyl: 3.9, 82.1 Ų
N-(o-tolyl): 4.5, 82.1 Ų
Guides permeability-limited screening cascade selection
Computed values, not experimentally determined
medicinal chemistry drug design pharmacokinetics

Unique 4-Methoxyphenyl Substitution Pattern

A comprehensive search of PubChem, ChEMBL, and patent databases (as of April 2026) confirms that no other compound in this subseries carries a 4-methoxyphenyl substituent on the carboxamide nitrogen simultaneously with the 4-chlorobenzamido-benzyl group at N1. The para-methoxy substitution is expected to modulate electron density on the aniline ring and alter hydrogen-bonding capacity relative to hydrogen, methyl, chloro, or fluoro analogs [1]. However, no published head-to-head biological comparison data are available to quantify the impact of this structural feature.

Unique 4-Methoxy Substitution
Class-level
4-methoxyphenyl at carboxamide N; no other analog in subseries
Unique substitution may alter hydrogen-bonding capacity
No head-to-head biological data available
chemical biology probe development structure-activity relationship

Application Scenarios


Scaffold-Hopping and Fragment-Based Drug Design

The compound can serve as a key reference point in scaffold-hopping exercises from imidazole-4-carboxamide kinase inhibitors. Its distinct 4-methoxyphenyl moiety provides a hydrogen-bond-accepting group not present in the N-phenyl or N-(o-tolyl) analogs, enabling exploration of hinge-binding interactions in ATP-pocket targets [1]. Researchers may procure this compound to generate new intellectual property around the methoxy substitution pattern.

Analytical Reference Standard for LC-MS Method Development

With a molecular weight of 460.9 g mol⁻¹, a chlorine atom providing a characteristic isotopic signature, and a TPSA of 85.3 Ų, the compound is well-suited as a retention-time and ionization-efficiency marker in reverse-phase LC-MS/MS methods optimized for moderately lipophilic, neutral small molecules [1]. It can be used as a system suitability standard when analyzing imidazole-containing compound libraries.

Negative Control for Target Engagement Assays

In the absence of demonstrated biological activity, the compound may serve as a putatively inactive control in cellular target-engagement assays (e.g., CETSA, NanoBRET) where the active comparator is a structurally related imidazole-4-carboxamide hit. This use requires the user to first confirm the absence of activity in their specific assay [1].

Application
Selection Property
Validation Focus
Scaffold-hopping & fragment-based design
4-Methoxyphenyl hydrogen-bond acceptor for hinge-binding exploration
SAR and IP generation around methoxy substitution
LC-MS analytical reference standard
Characteristic isotopic signature (Cl) and moderate lipophilicity
Retention time and ionization efficiency marker
Negative control for target engagement assays
Structurally related to active imidazole-4-carboxamide hits
Confirm absence of activity in user's assay
Quote Request

Request a Quote for 1-(4-(4-chlorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.